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Compound of Interest

Compound Name: MNI137

Cat. No.: B609199 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and operational integrity.

This guide provides essential, step-by-step procedures for the safe disposal of MNI137, a

selective negative allosteric modulator of group II metabotropic glutamate receptors.

Adherence to these protocols is critical to ensure a safe laboratory environment and

compliance with waste management regulations.

MNI137: Key Data for Safe Handling
A comprehensive understanding of a compound's properties is the first step toward safe

handling and disposal. The following table summarizes key quantitative data for MNI137.

Property Value Reference

Molecular Weight 341.16 g/mol [1]

Formula C₁₅H₉BrN₄O [1]

CAS Number 946619-21-2 [1]

Storage Temperature +4°C [1]

Solubility in DMSO 17.06 mg/mL (50 mM)

Appearance Solid powder [2]
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Experimental Protocol: Proper Disposal of MNI137
While a specific Safety Data Sheet (SDS) for MNI137 is not publicly available, its chemical

structure as a brominated organic compound containing a pyridinecarbonitrile moiety dictates a

cautious approach to its disposal. The following protocol is based on established guidelines for

these chemical classes.

Personnel Protective Equipment (PPE) Required:

Standard laboratory attire (lab coat)

Chemical safety goggles

Chemical-resistant gloves (e.g., nitrile)

Disposal Procedure:

Waste Segregation: MNI137 waste, including pure compound, contaminated labware (e.g.,

pipette tips, vials), and solutions, must be segregated as halogenated organic waste. Do not

mix with non-halogenated waste streams.

Container Labeling: Use a designated, leak-proof, and clearly labeled waste container. The

label should include:

The words "Hazardous Waste"

The full chemical name: "4-(8-Bromo-2,3-dihydro-2-oxo-1H-1,5-benzodiazepin-4-yl)-2-

pyridinecarbonitrile (MNI137)"

The primary hazard(s) (e.g., "Toxic," "Irritant" - based on related compounds)

The date of waste accumulation.

Solid Waste Disposal:

Carefully collect any solid MNI137 powder and contaminated disposable materials.

Place them directly into the designated halogenated organic waste container.
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Avoid generating dust. If cleaning up a spill of solid MNI137, use a wet wipe or a cloth

dampened with a suitable solvent to avoid aerosolizing the powder.

Liquid Waste Disposal:

Collect all solutions containing MNI137 in the designated halogenated organic liquid waste

container.

Do not dispose of MNI137 solutions down the drain.[3]

Decontamination of Glassware:

Rinse glassware that has come into contact with MNI137 with a suitable organic solvent

(e.g., acetone or ethanol).

Collect the initial rinsate as halogenated organic waste.

Subsequent rinses with soap and water can then be performed.

Waste Storage:

Store the sealed hazardous waste container in a well-ventilated area, away from

incompatible materials.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Logical Workflow for MNI137 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MNI137.
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Preparation

Waste Identification & Segregation

Containment & Labeling

Disposal Action

Final Steps

Start: MNI137 Waste Generated

Don Appropriate PPE

Identify Waste Type
(Solid, Liquid, Contaminated Labware)

Segregate as
'Halogenated Organic Waste'

Select Designated, Leak-Proof
Waste Container

Label Container Correctly:
- Hazardous Waste
- Chemical Name

- Hazards
- Date

Dispose of Solid Waste
& Contaminated Items

Dispose of Liquid Waste
Decontaminate Glassware

(Collect Rinsate)

Store Sealed Container
in a Ventilated Area

Arrange for Pickup by
EHS or Licensed Contractor

End: Safe Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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